Cas no 7040-58-6 (3-(3,3-dimethylbutan-2-yloxy-methyl-phosphoryl)oxy-2,2-dimethyl-butane)

3-(3,3-dimethylbutan-2-yloxy-methyl-phosphoryl)oxy-2,2-dimethyl-butane structure
7040-58-6 structure
Product Name:3-(3,3-dimethylbutan-2-yloxy-methyl-phosphoryl)oxy-2,2-dimethyl-butane
CAS No:7040-58-6
MF:C13H29O3P
MW:264.341325521469
CID:975089
PubChem ID:23454
Update Time:2025-04-19

3-(3,3-dimethylbutan-2-yloxy-methyl-phosphoryl)oxy-2,2-dimethyl-butane Chemical and Physical Properties

Names and Identifiers

    • 3-(3,3-dimethylbutan-2-yloxy-methyl-phosphoryl)oxy-2,2-dimethyl-butane
    • 3-[3,3-dimethylbutan-2-yloxy(methyl)phosphoryl]oxy-2,2-dimethylbutane
    • BIS(1,2,2-TRIMETHYLPROPYL) METHYLPHOSPHONATE
    • bis-(O-pinacolyl) methylphosphonate
    • dipinacolylmethylphosphonate
    • Methylphosphonsaeure-bis-(1,2,2-trimethyl-propylester)
    • Methylphosphonsaeureester des Methyl-tert.-butyl-carbinols
    • Phosphonic acid,methyl-,bis(1,2,2-trimethylpropyl) ester
    • Dipinacolyl methylphosphonate
    • Methylphosphonic acid bis(3,3-dimethyl-2-butyl) ester
    • 7040-58-6
    • BIS(3,3-DIMETHYLBUTAN-2-YL) METHYLPHOSPHONATE
    • Phosphonic acid, methyl-, bis(1,2,2-trimethylpropyl) ester
    • XSQAITMTGIQAHD-UHFFFAOYSA-N
    • Methylphosphonic acid, bis(1,2,2-trimethylpropyl) ester
    • SCHEMBL4344144
    • DTXSID30990607
    • MDL: MFCD00440711
    • Inchi: 1S/C13H29O3P/c1-10(12(3,4)5)15-17(9,14)16-11(2)13(6,7)8/h10-11H,1-9H3
    • InChI Key: XSQAITMTGIQAHD-UHFFFAOYSA-N
    • SMILES: P(C)(=O)(OC(C)C(C)(C)C)OC(C)C(C)(C)C

Computed Properties

  • Exact Mass: 296.17500
  • Monoisotopic Mass: 264.185431
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5
  • XLogP3: 3.8

Experimental Properties

  • Density: 0.941
  • Boiling Point: 75℃/0.8mm
  • Flash Point: 152.9°C
  • PSA: 74.80000
  • LogP: 3.96330
  • Sensitiveness: Air & Moisture Sensitive

3-(3,3-dimethylbutan-2-yloxy-methyl-phosphoryl)oxy-2,2-dimethyl-butane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
44640-2g
Dipinacolyl methylphosphonate, 97%
7040-58-6 97%
2g
¥2330.00 2023-02-25
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
44640-10g
Dipinacolyl methylphosphonate, 97%
7040-58-6 97%
10g
¥9237.00 2023-02-25
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
44640-0.5g
Dipinacolyl methylphosphonate, 97%
7040-58-6 97%
0.5g
¥725.00 2023-02-25

3-(3,3-dimethylbutan-2-yloxy-methyl-phosphoryl)oxy-2,2-dimethyl-butane Related Literature

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd